Cas no 1338501-14-6 (N-(3-methanesulfonylpropyl)hydroxylamine)

• Product Name: N-(3-methanesulfonylpropyl)hydroxylamine
• CAS No: 1338501-14-6
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• CID: 5971110
• PubChem ID: 82595229
• Update Time: 2025-05-23

N-(3-methanesulfonylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-methanesulfonylpropyl)hydroxylamine
• EN300-1988035
• 1338501-14-6

• Inchi： 1S/C4H11NO3S/c1-9(7,8)4-2-3-5-6/h5-6H,2-4H2,1H3
• InChI Key： APCVOIGXMLSOGP-UHFFFAOYSA-N
• SMILES： S(C)(CCCNO)(=O)=O

Computed Properties

• Exact Mass: 153.04596439g/mol
• Monoisotopic Mass: 153.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on N-(3-methanesulfonylpropyl)hydroxylamine

N-(3-Methanesulfonylpropyl)Hydroxylamine: A Comprehensive Overview

N-(3-Methanesulfonylpropyl)Hydroxylamine, also known by its CAS number 1338501-14-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of hydroxylamine, with a methanesulfonyl group attached to a propyl chain. Its unique structure endows it with versatile reactivity, making it a valuable tool in various chemical transformations.

The synthesis of N-(3-Methanesulfonylpropyl)Hydroxylamine typically involves the reaction of hydroxylamine with an appropriate alkylating agent, such as methyl sulfone derivatives. The methanesulfonyl group plays a crucial role in stabilizing the intermediate species during reactions, thereby enhancing the compound's reactivity. Recent studies have highlighted its potential as a nucleophile in substitution reactions, particularly in the formation of amides and ureas.

In terms of applications, N-(3-Methanesulfonylpropyl)Hydroxylamine has been extensively used in the synthesis of bioactive molecules. For instance, it has been employed as a key intermediate in the preparation of peptide mimetics and other complex organic structures. Its ability to participate in both nucleophilic and electrophilic reactions makes it a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(3-Methanesulfonylpropyl)Hydroxylamine. Quantum mechanical calculations have revealed that the methanesulfonyl group significantly polarizes the adjacent nitrogen atom, facilitating its participation in various bonding interactions. This understanding has paved the way for more efficient synthetic strategies involving this compound.

Moreover, the use of N-(3-Methanesulfonylpropyl)Hydroxylamine in asymmetric synthesis has been explored, with promising results reported in enantioselective reactions. Its ability to act as a chiral auxiliary or catalyst precursor has opened new avenues for the production of optically active compounds, which are highly sought after in the pharmaceutical industry.

In conclusion, N-(3-Methanesulfonylpropyl)Hydroxylamine stands out as a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique chemical properties and versatile reactivity continue to make it an invaluable tool for researchers across various disciplines. As ongoing research delves deeper into its potential, this compound is poised to play an even more significant role in advancing chemical science.